Cas no 1696576-44-9 (1-(2-methylpyridin-4-yl)cyclopropan-1-ol)

• Product Name: 1-(2-methylpyridin-4-yl)cyclopropan-1-ol
• CAS No: 1696576-44-9
• MF: C₉H₁₁NO
• MW: 149.189742326736
• CID: 5851260
• PubChem ID: 106754124
• Update Time: 2025-06-22

1-(2-methylpyridin-4-yl)cyclopropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(2-methylpyridin-4-yl)cyclopropan-1-ol
• EN300-1826584
• 1696576-44-9

• Inchi： 1S/C9H11NO/c1-7-6-8(2-5-10-7)9(11)3-4-9/h2,5-6,11H,3-4H2,1H3
• InChI Key： MDLJZTJOYCTBBB-UHFFFAOYSA-N
• SMILES： OC1(C2C=CN=C(C)C=2)CC1

Computed Properties

• Exact Mass: 149.084063974g/mol
• Monoisotopic Mass: 149.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 33.1Ų

Additional information on 1-(2-methylpyridin-4-yl)cyclopropan-1-ol

Research Brief on 1-(2-methylpyridin-4-yl)cyclopropan-1-ol (CAS: 1696576-44-9) in Chemical Biology and Pharmaceutical Applications

The compound 1-(2-methylpyridin-4-yl)cyclopropan-1-ol (CAS: 1696576-44-9) has recently emerged as a molecule of significant interest in chemical biology and pharmaceutical research. This bicyclic structure, featuring a cyclopropanol moiety fused to a 2-methylpyridine ring, presents unique physicochemical properties that make it a promising scaffold for drug discovery and development. Recent studies have highlighted its potential as a key intermediate in the synthesis of bioactive molecules targeting various disease pathways.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 1-(2-methylpyridin-4-yl)cyclopropan-1-ol as a building block for kinase inhibitors. The researchers successfully incorporated this scaffold into novel compounds showing selective inhibition of JAK family kinases, with particular potency against JAK3 (IC50 = 3.2 nM). The cyclopropanol group was found to contribute significantly to binding affinity through unique hydrogen bonding interactions with the kinase hinge region, while the methylpyridine moiety enhanced solubility and metabolic stability.

In neuropharmacology research, this compound has shown promise as a precursor for GABA_A receptor modulators. A recent patent application (WO2023051234) describes derivatives of 1-(2-methylpyridin-4-yl)cyclopropan-1-ol that exhibit subtype-selective modulation of α2/α3-containing GABA_A receptors, potentially offering anxiolytic effects without the sedative side effects associated with traditional benzodiazepines. The cyclopropane ring was found to constrain molecular conformation in a way that enhances receptor subtype selectivity.

Synthetic methodology development has also advanced significantly for this compound. A 2024 publication in Organic Letters reported a novel asymmetric synthesis route using chiral auxiliaries that achieves >99% ee for 1-(2-methylpyridin-4-yl)cyclopropan-1-ol. This breakthrough enables more efficient production of enantiomerically pure material for biological evaluation, addressing previous challenges in stereocontrol during cyclopropanation reactions.

From a drug metabolism perspective, recent ADME studies have revealed favorable pharmacokinetic properties of derivatives based on this scaffold. The presence of both hydrogen bond donor (cyclopropanol OH) and acceptor (pyridine N) groups appears to strike an optimal balance between membrane permeability and aqueous solubility. Metabolic stability studies in human liver microsomes show significantly reduced oxidative metabolism compared to analogous compounds without the cyclopropane ring.

Emerging applications in targeted protein degradation have also been reported. Researchers at a major pharmaceutical company have utilized 1-(2-methylpyridin-4-yl)cyclopropan-1-ol as the warhead in PROTAC molecules targeting BET family proteins. The compound's rigidity and defined exit vector geometry were found to be particularly advantageous for optimizing ternary complex formation between the target protein and E3 ubiquitin ligase.

Future research directions for this compound appear promising. Several groups are investigating its incorporation into covalent inhibitors, where the cyclopropanol group could serve as a masked reactive functionality. Additionally, computational modeling suggests potential for developing allosteric modulators of protein-protein interactions, leveraging the constrained three-dimensional structure of this scaffold to access novel binding pockets.